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For Researchers, Scientists, and Climate Analysts

This technical guide provides a comprehensive overview of the WAM2layers model, a powerful

open-source tool for atmospheric moisture transport analysis. This document delves into the

core principles, experimental workflows, and technical specifications of the model, offering a

detailed resource for researchers and scientists in atmospheric science, hydrology, and related

fields. The content is structured to provide clarity on the model's application, from data input to

the interpretation of results.

Core Principles of the WAM2layers Model
The Water Accounting Model - 2 layers (WAM2layers) is an Eulerian atmospheric moisture

tracking model designed to understand the movement of water vapor through the atmosphere.

[1][2][3] It operates on gridded atmospheric datasets, such as reanalysis data or climate model

output, to trace the origin and fate of atmospheric moisture.[1][2][3] The fundamental principle

behind WAM2layers is the conservation of moisture, where the model balances the moisture

entering, leaving, and stored within each grid cell.

The model simplifies the complex vertical structure of the atmosphere into two distinct layers, a

crucial feature that significantly improves computational efficiency compared to multi-layer

models.[2] This two-layer approach was adopted to overcome the limitations of the original

single-layer model, particularly in scenarios with strong directional wind shear.[2][3]

WAM2layers can be operated in two primary modes:
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Forward Tracking: This mode tracks where evaporated moisture from a specific source

region subsequently precipitates.[1][4][5]

Backward Tracking: This mode determines the evaporative sources of precipitation that falls

over a defined sink region.[1][4][5]

The latest major release, WAM2layers v3, represents a complete rewrite of the original model,

incorporating performance optimizations to handle the increasing resolution of modern

atmospheric datasets and to enhance user-friendliness and software sustainability.[1][2][6]

Governing Equations
The core of the WAM2layers model is a set of prognostic equations that describe the budget of

both total and "tagged" moisture within each grid cell for both the upper and lower atmospheric

layers. Tagged moisture refers to the water vapor originating from or destined for a specific

region of interest. The fundamental equation for the change in tagged moisture over time in a

grid cell is a function of horizontal and vertical fluxes, as well as sources (evaporation) and

sinks (precipitation).

Data Requirements and Model Specifications
The accuracy and resolution of the WAM2layers model's output are intrinsically linked to the

quality of the input data. The model is designed to be flexible with different gridded atmospheric

datasets, with a primary focus on the ERA5 reanalysis dataset in its latest version.[1]

Input Data Specifications
The following table summarizes the typical input data required for a WAM2layers experiment,

with a focus on ERA5 data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://research.tudelft.nl/files/249348798/gmd-18-4335-2025.pdf
https://www.wur.nl/en/publication-details.htm?publicationId=1f074503-684c-4a4c-8233-3dac10acc414
https://wam2layers.readthedocs.io/en/stable/userguide/tracking.html
https://research.tudelft.nl/files/249348798/gmd-18-4335-2025.pdf
https://www.wur.nl/en/publication-details.htm?publicationId=1f074503-684c-4a4c-8233-3dac10acc414
https://wam2layers.readthedocs.io/en/stable/userguide/tracking.html
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://research.tudelft.nl/files/249348798/gmd-18-4335-2025.pdf
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.researchgate.net/publication/393793086_Atmospheric_moisture_tracking_with_WAM2layers_v3
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://research.tudelft.nl/files/249348798/gmd-18-4335-2025.pdf
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description
Typical Spatial
Resolution
(ERA5)

Temporal
Resolution
(ERA5)

Data Level

U-wind

component (u)

Zonal (east-west)

component of

wind velocity.

0.25° x 0.25° Hourly
Pressure or

Model Levels

V-wind

component (v)

Meridional

(north-south)

component of

wind velocity.

0.25° x 0.25° Hourly
Pressure or

Model Levels

Specific humidity

(q)

The mass of

water vapor per

unit mass of

moist air.

0.25° x 0.25° Hourly
Pressure or

Model Levels

Surface pressure

(ps)

Atmospheric

pressure at the

surface of the

Earth.

0.25° x 0.25° Hourly Surface Level

Evaporation (e)

The flux of water

vapor from the

Earth's surface

to the

atmosphere.

0.25° x 0.25° Hourly Surface Level

Precipitation (p)

The flux of water

(in liquid or solid

form) from the

atmosphere to

the Earth's

surface.

0.25° x 0.25° Hourly Surface Level

Total column

water vapor

The total amount

of water vapor in

a column of air

from the surface

0.25° x 0.25° Hourly Single Level
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to the top of the

atmosphere.

Note: While ERA5 is the primary focus for WAM2layers v3, other datasets like ERA-Interim and

MERRA2 have been used with previous versions.[6]

Model Configuration and Assumptions
The configuration of a WAM2layers experiment involves defining a set of parameters that

govern the simulation. The key assumptions of the model are outlined in the table below.

Parameter/Assumption Description Rationale

Two-layer vertical structure
The atmosphere is divided into

an upper and a lower layer.

Balances computational

efficiency with the need to

represent vertical wind shear.

[2]

Eulerian framework

The model calculates fluxes of

moisture through fixed grid

cells.

Computationally efficient for

tracking moisture over large

areas and long periods.

Well-mixed atmosphere

Within each grid cell, tagged

and untagged moisture are

assumed to be perfectly mixed.

A simplifying assumption

necessary for the Eulerian

approach.

Offline model

WAM2layers uses pre-existing

atmospheric data and does not

dynamically interact with a

climate model.

Allows for rapid analysis of

different scenarios and time

periods without the need for

computationally expensive

climate model runs.

Neglect of liquid and ice water
The model primarily tracks

water in its vapor phase.

Simplifies the physics and

reduces data requirements,

though this can be a source of

error.

Experimental Protocols
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The execution of a WAM2layers experiment follows a structured, two-step process:

preprocessing and tracking.[1][3] This workflow is consistent for both forward and backward

tracking experiments.

Preprocessing Protocol
The preprocessing step is designed to prepare the input atmospheric data for the tracking

algorithm. This involves collapsing the multi-level atmospheric data into the two-layer vertical

grid of the model and calculating the necessary fluxes.

Data Acquisition: Obtain the required atmospheric data (see Table 1) for the desired temporal

and spatial domain from a data repository such as the Copernicus Climate Data Store for

ERA5.[7]

Vertical Integration: Vertically integrate the high-resolution atmospheric data (e.g., wind

components and specific humidity on multiple pressure or model levels) into the two model

layers.

Flux Calculation: Calculate the horizontal moisture fluxes for each of the two layers and the

vertical flux between them.

Output Generation: Store the preprocessed data, which includes the moisture content of

each layer and the fluxes between grid cells, in a format ready for the tracking step.

Tracking Protocol
The tracking step utilizes the preprocessed data to trace the movement of tagged moisture

through the atmosphere over time.

Configuration: Define the parameters of the tracking experiment in a configuration file. This

includes:

Tracking direction: Forward or backward.

Tagging region: The geographical area of interest for the source (forward) or sink

(backward) of moisture.

Time period: The start and end dates for the tracking simulation.
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Input data path: The location of the preprocessed data.

Output data path: The directory where the tracking results will be saved.

Model Execution: Run the WAM2layers tracking script, which iteratively calculates the

movement of tagged moisture from one time step to the next based on the preprocessed

fluxes.

Output Analysis: The model outputs gridded data that quantifies the amount of tracked

moisture that precipitates (forward) or evaporates (backward) in each grid cell. This data can

then be visualized and analyzed to identify moisture pathways and source-sink relationships.

Visualization of Workflows and Logical
Relationships
The following diagrams, generated using the DOT language, illustrate the key workflows and

logical relationships within the WAM2layers model.
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Core logical flow of the WAM2layers model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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